Cas no 2229273-93-0 (2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2229273-93-0
• MF: C₅H₈FN₃
• MW: 129.135523796082
• CID: 6521472
• PubChem ID: 156620451
• Update Time: 2025-07-21

2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine
• EN300-1815957
• 2229273-93-0

• Inchi： 1S/C5H8FN3/c6-5(1-7)4-2-8-9-3-4/h2-3,5H,1,7H2,(H,8,9)
• InChI Key： RWZJQNPBDZDCEU-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=NNC=1

Computed Properties

• Exact Mass: 129.07022543g/mol
• Monoisotopic Mass: 129.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine

Introduction to 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine (CAS No: 2229273-93-0)

2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229273-93-0, is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a structurally unique molecule with a combination of a fluorine atom and a pyrazole ring, which are both known for their ability to modulate biological pathways and enhance drug-like properties. The presence of the fluoro group and the pyrazole moiety makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The pyrazole scaffold is a heterocyclic compound that has been extensively studied due to its broad spectrum of biological activities. Pyrazoles are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, making them valuable starting points for the synthesis of bioactive molecules. The introduction of a fluorine atom at the 2-position of the pyrazole ring can significantly alter the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets. This modification has been widely employed in medicinal chemistry to improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated pyrazoles due to their potential applications in oncology, immunology, and neurology. The fluoro group is particularly attractive in drug design because it can influence both the pharmacokinetics and pharmacodynamics of a compound. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation, while also enhancing cell membrane permeability. Additionally, fluorine substitution can lead to improved binding interactions with enzymes and receptors, which is crucial for achieving high efficacy in therapeutic interventions.

The specific structure of 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine (CAS No: 2229273-93-0) positions it as a versatile building block for the synthesis of more complex molecules. The amine functional group at the 1-position provides a site for further derivatization, allowing chemists to explore various modifications that could optimize its biological activity. This flexibility makes it an attractive candidate for library screening and high-throughput virtual screening (HTVS) campaigns aimed at identifying novel drug candidates.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives have been shown to interact with various enzymes, including kinases and phosphodiesterases, which are often implicated in disease pathways. The presence of the fluoro group can fine-tune these interactions by altering electronic distributions and steric hindrance around the active site. Such modifications are critical for developing drugs with high selectivity and low toxicity.

Recent studies have highlighted the importance of fluorinated pyrazoles in anticancer therapy. For example, certain fluoropyrazole derivatives have demonstrated inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The ability of these compounds to disrupt signaling pathways involved in cell proliferation and survival makes them promising candidates for further development into anticancer agents. Additionally, fluoropyrazoles have shown potential in targeting other enzymes such as cyclooxygenases (COX) and protease inhibitors, which are relevant in inflammation and pain management.

The synthesis of 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine (CAS No: 2229273-93-0) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the pyrazole moiety. The introduction of the fluoro group typically involves halogen exchange or direct fluorination techniques, which must be performed under controlled conditions to avoid side reactions.

In terms of pharmaceutical applications, this compound has shown promise as an intermediate in the synthesis of more complex drug molecules. Its structural features make it suitable for further derivatization into scaffolds that can interact with specific biological targets. Researchers have explored various modifications to enhance its potency and selectivity, including changes to the substitution patterns on the pyrazole ring and the amine group.

The use of computational methods has also played a significant role in understanding the potential bioactivity of 2-fluoro-2-(1H-pyrazol-4-yl)ethan-1-amine (CAS No: 2229273-93-0). Molecular docking studies have been employed to predict how this compound might interact with enzymes and receptors at an atomic level. These simulations provide valuable insights into binding affinities and orientation preferences, guiding experimental efforts toward optimizing its pharmacological properties.

In conclusion,2-fluoro-2-(1H-pyrazol-4-yilethanamino) (CAS No: 2229273is93a0) is a structurally interesting molecule with significant potential in pharmaceutical research. Its combination of a fluoro group andapyraazole moiety makes it an attractive candidate for further exploration intodrug discovery efforts aimed at developing novel therapeutic agents. With ongoing research focused on its bioactivityand synthetic feasibility,this compoundis poisedto make substantial contributions torecentadvancesin medicinal chemistryand pharmacology.